Cas no 1436185-13-5 (N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide)

• Product Name: N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide
• CAS No: 1436185-13-5
• MF: C₁₉H₂₂ClN₃O
• MW: 343.850483417511
• CID: 5681087
• PubChem ID: 71993285
• Update Time: 2025-09-28

N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26585266
• N-[(1-BENZYLPYRROLIDIN-3-YL)METHYL]-2-CHLORO-N-METHYLPYRIDINE-4-CARBOXAMIDE
• AKOS016943358
• 1436185-13-5
• N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide

• Inchi： 1S/C19H22ClN3O/c1-22(19(24)17-7-9-21-18(20)11-17)12-16-8-10-23(14-16)13-15-5-3-2-4-6-15/h2-7,9,11,16H,8,10,12-14H2,1H3
• InChI Key： FLVYHXOOYNCOTP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N(C)CC1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 343.1451400g/mol
• Monoisotopic Mass: 343.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 36.4Ų

Additional information on N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide

Introduction to N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide

N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide (CAS No. 1436185-13-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. Its unique chemical properties and potential biological activities make it a subject of intense interest among researchers seeking novel therapeutic agents.

The molecular framework of N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of a benzyl group attached to a pyrrolidine ring introduces a hydrophobic moiety, while the chloro and methyl substituents on the pyridine ring enhance its interaction with biological targets. These structural features are crucial for modulating the compound's pharmacokinetic and pharmacodynamic properties, making it an attractive scaffold for medicinal chemistry innovation.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide has emerged as a compound of interest due to its potential to interact with enzymes and receptors involved in critical biological processes. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases, which are often dysregulated in cancer and inflammatory diseases. Such findings highlight its potential as a lead compound for the development of targeted therapies.

The synthesis of N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyrrolidine core, followed by functionalization with the benzyl group and subsequent introduction of the chloro and methyl substituents on the pyridine ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product. These synthetic strategies underscore the compound's complexity and the expertise required for its preparation.

From a computational chemistry perspective, N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity, mode of action, and potential side effects. By leveraging computational methods such as molecular dynamics simulations and docking studies, researchers have been able to optimize the compound's structure for improved efficacy and reduced toxicity. Such computational approaches are integral to modern drug discovery pipelines.

The pharmacological profile of N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide has been evaluated through in vitro assays that measure its interaction with various biological targets. Preliminary results indicate that this compound exhibits promising activity against certain enzymes implicated in metabolic disorders and neurodegenerative diseases. Additionally, its ability to cross the blood-brain barrier suggests potential therapeutic applications in central nervous system disorders. These findings warrant further investigation into its clinical relevance and therapeutic potential.

In conclusion, N-(1-benzylpyrrolidin-3-yl)methyl-2-chloro-N-methylpyridine-4-carboxamide (CAS No. 1436185-13-5) is a structurally complex and biologically relevant compound that holds significant promise in pharmaceutical research. Its unique chemical properties, coupled with its potential biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.